Cas no 797027-83-9 (1H-Pyrazole-3-carboxylicacid)

• Product Name: 1H-Pyrazole-3-carboxylicacid
• CAS No: 797027-83-9
• MF: C₄H₄N₂O₂
• MW: 112.086760520935
• CID: 556598
• PubChem ID: 574310
• Update Time: 2025-10-22

1H-Pyrazole-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid
• 2H-Pyrazole-3-carboxylic acid
• IFLAB-BB F3250-0675
• PD179580
• 1H-Pyrazole-5-carboxylic acid #
• 1H-pyrazole-3-carboxylic acid;PYRAZOLE-3-CARBOXYLIC ACID
• 3-pyrazole carboxylic acid
• W-205899
• Z381357668
• pyrazole-5-carboxylic
• pyrazole 3-carboxylic acid
• AB00698081-04
• HMS2267D14
• SB10560
• EN300-37077
• 1621-91-6
• 2H-PYRAZOLE-3-CARBOXYLICACID
• SMR000387081
• 2H-Pyrazole-3-carboxylic acid, AldrichCPR
• A3606
• AM20080446
• BCP11490
• PS-3789
• DTXSID40871438
• MLS001048880
• CHEMBL128679
• AKOS000189249
• 2-N-BOC-2-AMINOMETHYL-3-(4-BROMO-PHENYL)-PROPIONICACID
• InChI=1/C4H4N2O2/c7-4(8)3-1-2-5-6-3/h1-2H,(H,5,6)(H,7,8
• Pyrazolic acid
• MFCD00464252
• 3-Carboxy-1H-pyrazole, 2H-Pyrazole-5-carboxylic acid
• Pyrazole-5-carboxylic acid
• W10252
• 3-Pyrazolecarboxylic acid
• AM804418
• NCGC00246284-01
• CS-10742
• SY002921
• AB00698081-05
• pyrazolecarboxylic acid
• P1862
• C4H4N2O2
• BCP26785
• MFCD00077436
• 5-Pyrazolecarboxylic acid
• AB06191
• CS-W002328
• 1H-Pyrazole-5-carboxylicacid
• 1H-Pyrazole-3-carboxylic acid
• 4RC4WS4FSA
• -pyrazole-3-carboxylic acid
• AKOS000300717
• BDBM50132132
• SCHEMBL7790
• BCP9000066
• HY-W002328
• AC-1719
• 1-H-pyrazole-3-carboxylic acid
• BB 0219085
• FT-0647740
• A849060
• 3-Carboxypyrazole
• 1H-Pyrazole-3-carboxylic acid, 97%
• BB 0265903
• VU0607310-1
• PB17100
• CL3512
• 797027-83-9
• F3250-0675
• 1H-pyrazol-3-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid
• pyrazolecarboxylic
• Pyrazole-3-carboxylic acid
• STK257453
• 1500-64-7
• DB-005733
• DB-347077
• AC-907/34124019
• ALBB-006075

• MDL： MFCD00464252
• Inchi： 1S/C4H4N2O2/c7-4(8)3-1-2-5-6-3/h1-2H,(H,5,6)(H,7,8)
• InChI Key： KOPFEFZSAMLEHK-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NN1)=O

Computed Properties

• Exact Mass: 112.02700
• Monoisotopic Mass: 112.027277375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.524
• Boiling Point: 417.1 °C at 760 mmHg
• Flash Point: 206.1 °C
• PSA: 65.98000
• LogP: 0.10790